Cas no 1798661-93-4 (5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine)

• Product Name: 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine
• CAS No: 1798661-93-4
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5881053
• PubChem ID: 76145200
• Update Time: 2025-10-29

5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-propan-2-yl-1H-imidazo[4,5-b]pyridin-6-amine
• 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine
• 1798661-93-4
• 2-isopropyl-5-methyl-3H-imidazo[4,5-b]pyridin-6-amine
• AKOS024627913
• CCG-358171
• F2167-1136

• Inchi： 1S/C10H14N4/c1-5(2)9-13-8-4-7(11)6(3)12-10(8)14-9/h4-5H,11H2,1-3H3,(H,12,13,14)
• InChI Key： MOTDSYJROVMWTR-UHFFFAOYSA-N
• SMILES： C12N=C(C(C)C)NC1=CC(N)=C(C)N=2

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine

5-Methyl-2-(Propan-2-Yl)-3H-Imidazo[4,5-B]Pyridin-6-Amine: A Comprehensive Overview

The compound 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine (CAS No: 1798661-93-4) is a structurally complex heterocyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine class, which is known for its diverse biological activities and potential applications in drug discovery. The imidazo[4,5-b]pyridine core of this molecule is a fused bicyclic system that contributes to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of imidazopyridines in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The 5-methyl and 2-(propan-2-yl) substituents in this compound play a crucial role in modulating its physicochemical properties, such as solubility, stability, and bioavailability. These substituents also influence the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

The synthesis of 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine involves a multi-step process that typically begins with the preparation of an appropriate imidazopyridine precursor. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions and improve yield.

In terms of pharmacological activity, this compound has been investigated for its potential as an antimicrobial agent, anticancer drug, and neuroprotective agent. Preclinical studies have demonstrated that it exhibits potent activity against various bacterial and fungal pathogens, making it a valuable addition to the arsenal of antimicrobial compounds. Additionally, its ability to inhibit key enzymes involved in cancer cell proliferation has positioned it as a candidate for anticancer therapy.

The imidazo[4,5-b]pyridine core also confers this compound with antioxidant properties, which have been leveraged in studies exploring its potential as a neuroprotective agent. Recent research has shown that it can mitigate oxidative stress-induced damage in neuronal cells, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

From an analytical standpoint, the characterization of 5-methyl-2-(propan-2-yl)-3H-imidazo[4,5-b]pyridin-6-amine has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring its reliability for both research and industrial applications.

In conclusion, 5-methyl-2-(propan-2-yil)-3H-imidazo[4,5-b]pyridin-eamine (CAS No: 1798661-e93-e) is a versatile compound with significant potential in various fields of science and medicine. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, makes it a valuable tool for researchers seeking innovative solutions to complex biological problems.